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Compound of Interest

Compound Name: JH-X-119-01

Cat. No.: B15606531 Get Quote

Technical Support Center: JH-X-119-01
Welcome to the technical resource hub for JH-X-119-01. This guide provides essential

information, experimental protocols, and troubleshooting advice to support researchers in

utilizing this potent and selective IRAK1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is JH-X-119-01 and what is its primary mechanism of action?

JH-X-119-01 is a highly potent and selective covalent inhibitor of Interleukin-1 Receptor-

Associated Kinase 1 (IRAK1), a critical serine/threonine kinase in innate immune signaling.[1]

[2][3] It functions by irreversibly binding to a cysteine residue (C302) in the IRAK1 protein.[1][2]

This covalent modification blocks the kinase activity of IRAK1, thereby inhibiting downstream

signaling pathways, most notably the NF-κB pathway, which is crucial for the inflammatory

response.[4][5] The compound is exceptionally selective for IRAK1 over other kinases,

including the closely related IRAK4.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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